2-Methoxy-4-(3-methylphenyl)phenol, 95%
Overview
Description
2-Methoxy-4-(3-methylphenyl)phenol, 95%, is a chemical compound that is widely used in research and lab experiments due to its unique properties. This compound has been studied for its potential applications in a variety of fields, including biochemistry, pharmacology, and toxicology.
Scientific Research Applications
2-Methoxy-4-(3-methylphenyl)phenol, 95%, has been studied for its potential applications in a variety of fields. In biochemistry, it has been studied for its ability to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). In pharmacology, it has been studied for its potential to act as an anti-inflammatory agent. In toxicology, it has been studied for its ability to induce apoptosis in certain cancer cells.
Mechanism of Action
The mechanism of action of 2-Methoxy-4-(3-methylphenyl)phenol, 95%, is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). In addition, it is believed to act as an anti-inflammatory agent by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-Methoxy-4-(3-methylphenyl)phenol, 95%, has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, reduce oxidative stress, and reduce the production of pro-inflammatory cytokines. In addition, it has been shown to reduce the activity of certain enzymes, such as cyclooxygenase-2 (COX-2).
Advantages and Limitations for Lab Experiments
2-Methoxy-4-(3-methylphenyl)phenol, 95%, has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable under a variety of conditions. In addition, it has been shown to have a wide range of potential applications in biochemistry, pharmacology, and toxicology. However, it also has some limitations for use in laboratory experiments. For example, it is not very soluble in water, and it is not very stable in acidic conditions.
Future Directions
There are several potential future directions for research on 2-Methoxy-4-(3-methylphenyl)phenol, 95%. For example, further research could be conducted to determine the exact mechanism of action of this compound. In addition, further research could be conducted to identify potential new applications for this compound, such as in the treatment of cancer or other diseases. Finally, further research could be conducted to determine the optimal conditions for the synthesis and storage of this compound.
Synthesis Methods
2-Methoxy-4-(3-methylphenyl)phenol, 95%, can be synthesized through a multi-step process that involves a combination of chemical reactions. The first step involves the reaction of an o-chloro-benzaldehyde with an aqueous solution of sodium hydroxide. This reaction yields an o-chloro-benzoic acid, which is then reacted with an aqueous solution of sodium methoxide. This reaction yields a sodium salt of the desired compound. Finally, the salt is heated to yield the pure compound.
properties
IUPAC Name |
2-methoxy-4-(3-methylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O2/c1-10-4-3-5-11(8-10)12-6-7-13(15)14(9-12)16-2/h3-9,15H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRFILOHEWAQBNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=C(C=C2)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50685407 |
Source
|
| Record name | 3-Methoxy-3'-methyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50685407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-(3-methylphenyl)phenol | |
CAS RN |
899827-10-2 |
Source
|
| Record name | 3-Methoxy-3′-methyl[1,1′-biphenyl]-4-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=899827-10-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxy-3'-methyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50685407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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